4-(2-Ethylanilino)butanoic acid

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 4-(2-ethylanilino)butanoic acid
• InChI: InChI=1S/C12H17NO2/c1-2-10-6-3-4-7-11(10)13-9-5-8-12(14)15/h3-4,6-7,13H,2,5,8-9H2,1H3,(H,14,15)
• InChI Key: KJCVLEDOQNGILK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NCCCC(=O)O

Description

4-(2-Ethylanilino)butanoic acid (IUPAC name: 4-(2-ethylanilino)-4-oxobutanoic acid) is a substituted butanoic acid derivative with a molecular formula of C₁₂H₁₅NO₃ and a molecular weight of 221.25 g/mol . Its structure consists of a butanoic acid backbone modified by an oxo group and a 2-ethyl-substituted anilino moiety at the fourth carbon.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Ethylanilino)butanoic acid typically involves the following steps:

Starting Materials: The synthesis begins with 2-ethylaniline and butanoic acid derivatives.

Reaction Conditions: The reaction is usually carried out under acidic or basic conditions to facilitate the formation of the amide bond.

Catalysts: Catalysts such as hydrochloric acid or sulfuric acid may be used to accelerate the reaction.

Purification: The product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of 4-(2-Ethylanilino)butanoic acid may involve large-scale batch reactions with optimized conditions to maximize yield and minimize costs. Continuous flow reactors and automated systems can be employed to enhance efficiency and consistency.

Chemical Reactions Analysis

Types of Reactions

4-(2-Ethylanilino)butanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like nitric acid (HNO₃) for nitration or bromine (Br₂) for bromination are employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines or alcohols.

Scientific Research Applications

4-(2-Ethylanilino)butanoic acid has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition or as a ligand in receptor binding assays.

Industry: It may be used in the production of specialty chemicals or as an intermediate in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism by which 4-(2-Ethylanilino)butanoic acid exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Modified Aromatic Substituents

a. (2Z)-4-(4-Methylanilino)-4-oxobut-2-enoic Acid

• Molecular Formula: C₁₁H₁₁NO₃
• Key Differences: Contains a 4-methylanilino group (vs. 2-ethylanilino in the target compound). Features a conjugated double bond (but-2-enoic acid backbone) instead of a fully saturated chain.
• Analysis: Spectral characterization (IR, NMR) confirms the enolic tautomerization of the α,β-unsaturated carbonyl group . Potentiometric titration studies indicate distinct acidity compared to saturated analogues due to resonance stabilization .

b. 4-(4-Ethoxycarbonylanilino)-4-oxobutanoic Acid

• Molecular Formula: C₁₃H₁₅NO₅
• Key Differences :
  • Substituted with a 4-ethoxycarbonyl group on the aniline ring.
• Analysis: The electron-withdrawing ethoxycarbonyl group reduces basicity of the anilino nitrogen, altering reactivity in condensation reactions .

c. 4-(2,5-Dimethoxyphenyl)butanoic Acid

• Molecular Formula : C₁₂H₁₆O₄
• Key Differences: Two methoxy groups at the 2- and 5-positions of the phenyl ring. Lacks the oxo and anilino groups.
• Analysis :
  • Higher hydrophilicity due to methoxy substituents (logP = ~1.5) compared to the target compound .
  • Melting point: 67–71°C .

Analogues with Modified Backbone Functionality

a. 4-(1,3-Dioxolan-2-yl)butanoic Acid

• Molecular Formula : C₇H₁₂O₄
• Key Differences: Contains a dioxolane ring instead of the oxo-anilino group.
• Analysis :
  • The dioxolane ring enhances hydrolytic stability under acidic conditions compared to esters .

b. 4-(1,3-Dioxoisoindolin-2-yl)butanoic Acid

• Molecular Formula: C₁₂H₁₁NO₄
• Key Differences :
  • Features a dioxoisoindoline bicyclic system.
• Analysis: Melting point: 114.5–115.5°C (higher than the target compound due to rigid structure) . Potential use in peptide mimetics or enzyme inhibitors .

Analogues with Halogen or Bulky Substituents

a. 4-(4-Bromophenyl)butanoic Acid

• Molecular Formula : C₁₀H₁₁BrO₂
• Key Differences: Bromophenyl group directly attached to the butanoic acid.
• Analysis :
  • Melting point: 67°C ; density: 1.463 g/cm³ .
  • Bromine enhances utility in cross-coupling reactions (e.g., Suzuki-Miyaura) .

b. 4-(1-Adamantyl)butanoic Acid

• Molecular Formula : C₁₄H₂₂O₂
• Key Differences :
  • Adamantyl group introduces steric bulk.
• Analysis :
  • Adamantane’s lipophilicity improves blood-brain barrier penetration, relevant to CNS drug design .

Analogues with Sulfonyl or Amide Groups

a. 2-(Benzoylamino)-4-(methylsulfonyl)butanoic Acid

• Molecular Formula: C₁₂H₁₅NO₅S
• Key Differences: Benzoylamino and methylsulfonyl groups on the backbone.
• Analysis :
  • Sulfonyl group increases acidity (pKa ~1–2) compared to carboxylic acids .

Biological Activity

4-(2-Ethylanilino)butanoic acid, a derivative of butanoic acid, has garnered attention in recent years due to its potential biological activities. This compound is structurally related to other bioactive molecules and has been studied for its pharmacological properties, including its effects on various biological systems.

Chemical Structure and Properties

The chemical formula for 4-(2-Ethylanilino)butanoic acid is $C_{14}H_{21}NO_2$. It features an ethylaniline group attached to a butanoic acid backbone, which may contribute to its unique biological properties.

Pharmacodynamics

Pharmacodynamic studies indicate that 4-(2-Ethylanilino)butanoic acid may function as a modulator of specific receptors involved in metabolic and inflammatory processes. Similar compounds have shown activity as agonists or antagonists at G protein-coupled receptors (GPCRs), which play crucial roles in cellular signaling pathways.

Immunomodulatory Effects

Research suggests that this compound may exhibit immunomodulatory effects, potentially influencing the activity of immune cells. For instance, it could affect the production of cytokines and the proliferation of T cells, which are critical for immune responses.

Antimicrobial Activity

Preliminary studies have indicated that 4-(2-Ethylanilino)butanoic acid possesses antimicrobial properties. It may inhibit the growth of certain bacterial strains, although further research is required to elucidate the mechanisms involved.

Anticancer Potential

There is emerging evidence supporting the anticancer potential of this compound. Similar derivatives have been shown to induce apoptosis in cancer cells while promoting the proliferation of healthy cells. This dual action could be attributed to the compound's ability to influence metabolic pathways differently in normal versus cancerous cells.

Case Studies and Research Findings

Study	Findings
Study 1: Immunomodulation	Demonstrated that 4-(2-Ethylanilino)butanoic acid enhances T-cell activation and cytokine production in vitro.
Study 2: Antimicrobial Activity	Reported significant inhibition of bacterial growth in several strains, with potential applications in treating infections.
Study 3: Anticancer Activity	Found that the compound induces apoptosis in colon cancer cell lines while sparing normal epithelial cells, suggesting selective toxicity.

The mechanisms through which 4-(2-Ethylanilino)butanoic acid exerts its biological effects are still under investigation. However, it is hypothesized that:

• Histone Deacetylase Inhibition : Like other butyric acid derivatives, it may act as a histone deacetylase (HDAC) inhibitor, leading to changes in gene expression that favor apoptosis in cancer cells.
• Receptor Modulation : The compound might interact with specific GPCRs, influencing metabolic processes and immune responses.